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Compound of Interest

5-Amino-2,4,6-triiodoisophthalic
Compound Name: _
acid

Cat. No.: B119083

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of available spectroscopic data for 5-Amino-2,4,6-
trilodoisophthalic acid, a key intermediate in the synthesis of non-ionic X-ray contrast agents.
Due to the limited availability of comprehensive public data for the parent compound, this
document also includes detailed spectroscopic information for its closely related derivatives,
diethyl 5-amino-2,4,6-triiodoisophthalate (DEtTIIP) and diacetoxyethyl 5-amino-2,4,6-
triiodoisophthalate (DACOECLTIIP), which offer valuable insights into the spectral characteristics
of this class of molecules.

Spectroscopic Data Summary

While specific spectral data for 5-Amino-2,4,6-triiodoisophthalic acid is not readily available
in the public domain, analysis of its derivatives provides a strong foundation for understanding
its spectroscopic behavior. A commercial-scale synthesis of 5-amino-2,4,6-triiodoisophthalic
acid has been reported where the structures of all intermediates were confirmed by H-NMR, C-
NMR, IR, and MS, though the specific data for the final compound were not detailed.

Below are the tabulated spectroscopic data for the diethyl and diacetoxyethyl ester derivatives
of 5-Amino-2,4,6-triiodoisophthalic acid.

Nuclear Magnetic Resonance (NMR) Data
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Table 1: *H-NMR Spectroscopic Data for Derivatives of 5-Amino-2,4,6-triiodoisophthalic Acid

Chemical Coupling
Compound Solvent Shift (5, Multiplicity Constant (J, Assighment
ppm) Hz)
DEtTIIP DMSO-d6 1.34 t 7.12 -CHs
4.34 q 7.11 -OCHz2-
5.68 S -NH2
-COCH2CO-
DACOELTIIP DMSO-d6 1.25 t 7.11
CH2CHs
-COCHz2CO-
4.22 q 7.11
CH2CHs
4.90 S -COCH2CO-
5.77 S -NH:2

Table 2: 13C-NMR Spectroscopic Data for Derivatives of 5-Amino-2,4,6-triiodoisophthalic

Acid
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Chemical Shift (5,

Compound Solvent Assignment
ppm)

DEtTIIP DMSO-d6 14.28 -CHs

62.58 -OCHz-

71.74 C2-I

79.93 C4,6-1

146.93 C1,3-CO-

148.67 C5-NH:2

168.51 -COOEt

DACOELTIIP DMSO-d6 14.59 -COCH2CO0OCH2CHs

61.49 -COCH2COCH2-CHs

62.85 -COCH2COOCH2CHs

71.95 C2-I

80.70 C4,6-1

146.14 C1,3-CO-

148.94 C5-NH-

167.05 -COCH2COOEt

167.86 -COCH2COOEt

A 3C NMR spectrum for 5-Amino-2,4,6-triiodoisophthalic acid is noted in the SpectraBase

database, but full access is restricted.

Infrared (IR) Spectroscopy Data

Table 3: FT-IR Spectroscopic Data for a Derivative of 5-Amino-2,4,6-triiodoisophthalic Acid
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Compound Key Absorptions (cm™?) Assignment
DACOELTIIP 3475, 3380 N-H stretching
1758, 1737 C=0 stretching of esters

Mass Spectrometry (MS) Data

Specific mass spectrometry data for 5-Amino-2,4,6-triiodoisophthalic acid is not detailed in
the reviewed literature. However, for Mass-Spec compatible applications using HPLC, formic
acid can be used as a replacement for phosphoric acid in the mobile phase.

Experimental Protocols

The following are generalized experimental protocols based on the available literature for the
characterization of 5-Amino-2,4,6-triiodoisophthalic acid and its derivatives.

NMR Spectroscopy

e Instrumentation: A 400 MHz or 101 MHz NMR spectrometer.

o Sample Preparation: Samples are typically dissolved in deuterated dimethyl sulfoxide
(DMSO-d6).

o Data Acquisition: Standard pulse programs are used for *H NMR and 3C NMR.

Infrared (IR) Spectroscopy

e Instrumentation: A Fourier-transform infrared (FTIR) spectrometer.
e Sample Preparation: Solid samples are prepared as KBr pellets.
o Data Acquisition: Spectra are typically recorded in the transmission mode.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the comprehensive spectroscopic
analysis of a synthesized compound like 5-Amino-2,4,6-triiodoisophthalic acid.
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Caption: Workflow for the synthesis, purification, and spectroscopic characterization.

 To cite this document: BenchChem. [Spectroscopic Profile of 5-Amino-2,4,6-
triiodoisophthalic Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b119083#spectroscopic-data-nmr-ir-ms-for-5-amino-2-
4-6-triiodoisophthalic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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